4-[[3-[(3,5-Dioxo-1,2,4-triazolidin-4-yl)methyl]phenyl]methyl]-1,2,4-triazolidine-3,5-dione

• Molecular Formula: C12H12N6O4
• Molecular Weight: 304.26 g/mol
• IUPAC Name: 4-[[3-[(3,5-dioxo-1,2,4-triazolidin-4-yl)methyl]phenyl]methyl]-1,2,4-triazolidine-3,5-dione
• InChI: InChI=1S/C12H12N6O4/c19-9-13-14-10(20)17(9)5-7-2-1-3-8(4-7)6-18-11(21)15-16-12(18)22/h1-4H,5-6H2,(H,13,19)(H,14,20)(H,15,21)(H,16,22)
• InChI Key: LPAMGKMXPWSRIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)CN2C(=O)NNC2=O)CN3C(=O)NNC3=O

Description

4-[[3-[(3,5-Dioxo-1,2,4-triazolidin-4-yl)methyl]phenyl]methyl]-1,2,4-triazolidine-3,5-dione is a useful research compound. Its molecular formula is C12H12N6O4 and its molecular weight is 304.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

64.2 g of hydrazodicarbonamide and 37 g of m-xylylene diamine in 300 ml of N-methyl pyrrolidone are heated with stirring for 4 hours to 175° C. and for 30 hours to 200° C. The solvent is then distilled off in vacuo and the residue is recrystallised from chloroform, giving 58 g (70% of the theoretical) of 1,3-bis-(1,2,4-triazolidine-3,5-dione-4-yl-methyl)-benzene in the form of colourless crystals melting at 244° to 246° C.